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Compound of Interest

Compound Name: 1,4-Butanediol mononitrate-d8

Cat. No.: B2968080

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
analysis, and biological significance of 1,4-Butanediol mononitrate-d8. This deuterated
analogue of 1,4-Butanediol mononitrate serves as a valuable tool in metabolic research,
pharmacokinetic studies, and as an internal standard for quantitative analysis.

Core Chemical Properties

1,4-Butanediol mononitrate-d8 is a stable isotope-labeled version of 1,4-Butanediol
mononitrate. The deuterium labeling provides a distinct mass signature, making it ideal for use
in mass spectrometry-based analytical methods. While specific experimental data for the
deuterated mononitrate is not widely available, the properties of the non-deuterated form and
the deuterated diol provide a strong reference.

Table 1: Chemical Identity of 1,4-Butanediol Mononitrate-d8 and Related Compounds
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1,4-Butanediol 1,4-Butanediol ]
Property . . 1,4-Butanediol-d8
mononitrate-d8 mononitrate
CAS Number 1261398-94-0[1] Not Available 74829-49-5
Molecular Formula C4HD8NOA4([1] C4HINOA4[2] C4H2D802
Molecular Weight 143.16 g/mol [1] 135.12 g/mol [2] 98.17 g/mol
Isotopic Purity Not specified N/A 98 atom % D

Table 2: Physical Properties of 1,4-Butanediol and its Deuterated Analogue

Property 1,4-Butanediol 1,4-Butanediol-d8
Appearance Colorless, viscous liquid -
Melting Point 20.1°C 16 °C
Boiling Point 230 °C 230 °C
Density 1.017 g/cm3 at 20 °C 1.108 g/mL at 25 °C
Flash Point 134 °C (closed cup) 134 °C (closed cup)
Solubility Soluble in water, ethanol, )

acetone
Refractive Index n20/D 1.446 n20/D 1.4427

Synthesis and Purification

A detailed, peer-reviewed synthesis protocol for 1,4-Butanediol mononitrate-d8 is not readily
available in the public domain. However, a general method for the mononitration of 1,4-
butanediol can be inferred from patent literature, which would be applicable to its deuterated
analogue, 1,4-butanediol-d8. The synthesis involves the controlled nitration of the diol, followed
by a careful purification process to separate the mononitrate from the dinitrate and unreacted
starting material.
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Experimental Protocol: Purification of 1,4-Butanediol
Mononitrate

This protocol is adapted from a patented process for the purification of 1,4-butanediol
mononitrate and is applicable for the purification of its deuterated analogue.

Materials:

e Reaction mixture containing 1,4-butanediol mononitrate, 1,4-butanediol dinitrate, and
unreacted 1,4-butanediol in a water-immiscible organic solvent (e.g., dichloromethane).

o Deionized water.
o Separatory funnel or extraction column.
Procedure:

e The crude reaction mixture in the organic solvent is first extracted with water. 1,4-Butanediol
mononitrate, being more polar, will preferentially partition into the aqueous phase, while the
less polar 1,4-butanediol dinitrate will remain in the organic phase.

» The aqueous phase containing the 1,4-butanediol mononitrate is then separated.

e To recover the 1,4-butanediol mononitrate, the aqueous solution is subsequently extracted
with a fresh portion of a water-immiscible organic solvent.

e The organic phase, now containing the purified 1,4-butanediol mononitrate, is collected. The
solvent can then be removed under reduced pressure to yield the purified product.

Note: This process is hazardous due to the explosive nature of nitrate esters and should only
be performed by experienced chemists with appropriate safety precautions in place.

Analytical Methods

1,4-Butanediol mononitrate-d8 is primarily used as an internal standard for the quantitative
analysis of 1,4-Butanediol mononitrate in biological matrices by mass spectrometry.
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Gas Chromatography-Mass Spectrometry (GC-MS)

A common method for the analysis of 1,4-butanediol and its metabolites is GC-MS. For the
analysis of the mononitrate, a derivatization step may be necessary to improve its volatility and
chromatographic properties.

Sample Preparation and Derivatization (General Procedure):

Extraction of the analyte from the biological matrix (e.g., plasma, urine) using a suitable
organic solvent.

Evaporation of the solvent and reconstitution in a derivatization reagent (e.g., a silylating
agent like BSTFA).

Incubation to ensure complete derivatization.

Injection of the derivatized sample into the GC-MS system.

GC-MS Parameters (Typical):

Column: A non-polar or medium-polarity column (e.g., DB-5ms).
o Carrier Gas: Helium.
« Injection Mode: Spilitless.

o Temperature Program: An initial hold at a low temperature, followed by a ramp to a higher
temperature to elute the analytes.

e MS Detection: Selected lon Monitoring (SIM) mode to monitor characteristic ions of the
derivatized analyte and the deuterated internal standard.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity for the direct analysis of 1,4-Butanediol
mononitrate without the need for derivatization.
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Sample Preparation (General Procedure):

» Protein precipitation of the biological sample with a solvent like acetonitrile.
o Centrifugation to pellet the precipitated proteins.

 Dilution of the supernatant before injection into the LC-MS/MS system.
LC-MS/MS Parameters (Typical):

e Column: A reverse-phase C18 column.

o Mobile Phase: A gradient of water and acetonitrile or methanol, often with a small amount of
formic acid.

« lonization: Electrospray ionization (ESI) in either positive or negative mode.

o MS/MS Detection: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-
product ion transitions for the analyte and the internal standard.

Biological Significance and Signaling Pathways

1,4-Butanediol mononitrate is a key metabolite of the drug Latanoprostene bunod, which is
used to treat glaucoma. The therapeutic effect of Latanoprostene bunod is, in part, due to the
release of nitric oxide (NO) from 1,4-Butanediol mononitrate.[3] Nitric oxide is a critical
signaling molecule involved in vasodilation.

Nitric Oxide Signaling Pathway

The metabolism of Latanoprostene bunod and the subsequent nitric oxide signaling pathway is
a crucial aspect of its mechanism of action.
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Caption: Metabolism of Latanoprostene Bunod and the subsequent Nitric Oxide signaling

pathway.

Experimental Workflow: Quantification of 1,4-
Butanediol Mononitrate in a Biological Matrix

The following diagram illustrates a typical workflow for the use of 1,4-Butanediol mononitrate-
d8 as an internal standard in a quantitative bioanalytical assay.
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Caption: Workflow for the quantitative analysis of 1,4-Butanediol Mononitrate using its
deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dev.artmolecule.fr [dev.artmolecule.fr]

2. ark-chem.co.jp [ark-chem.co.jp]

3. The Role of Nitric Oxide in the Intraocular Pressure Lowering Efficacy of Latanoprostene
Bunod: Review of Nonclinical Studies - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide to 1,4-Butanediol
Mononitrate-d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2968080#1-4-butanediol-mononitrate-d8-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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